Cas no 2320379-23-3 (1-cyclobutyl-4-(4-fluoro-2-methylbenzenesulfonyl)-1,4-diazepane)

• Product Name: 1-cyclobutyl-4-(4-fluoro-2-methylbenzenesulfonyl)-1,4-diazepane
• CAS No: 2320379-23-3
• MF: C₁₆H₂₃FN₂O₂S
• MW: 326.429426431656
• CID: 5340245
• Update Time: 2025-07-24

1-cyclobutyl-4-(4-fluoro-2-methylbenzenesulfonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-4-((4-fluoro-2-methylphenyl)sulfonyl)-1,4-diazepane
• 1-cyclobutyl-4-(4-fluoro-2-methylphenyl)sulfonyl-1,4-diazepane
• 1-cyclobutyl-4-(4-fluoro-2-methylbenzenesulfonyl)-1,4-diazepane

• Inchi： 1S/C16H23FN2O2S/c1-13-12-14(17)6-7-16(13)22(20,21)19-9-3-8-18(10-11-19)15-4-2-5-15/h6-7,12,15H,2-5,8-11H2,1H3
• InChI Key： MGHPQKCXSKVHBY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(N1CCCN(CC1)C1CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 475
• XLogP3: 2.6
• Topological Polar Surface Area: 49

Additional information on 1-cyclobutyl-4-(4-fluoro-2-methylbenzenesulfonyl)-1,4-diazepane

Comprehensive Overview of 1-cyclobutyl-4-(4-fluoro-2-methylbenzenesulfonyl)-1,4-diazepane (CAS No. 2320379-23-3)

The compound 1-cyclobutyl-4-(4-fluoro-2-methylbenzenesulfonyl)-1,4-diazepane, identified by its CAS No. 2320379-23-3, is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,4-diazepane core substituted with a cyclobutyl group and a 4-fluoro-2-methylbenzenesulfonyl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural similarity to other pharmacologically active diazepine derivatives.

In recent years, the demand for novel small molecules like 1-cyclobutyl-4-(4-fluoro-2-methylbenzenesulfonyl)-1,4-diazepane has surged, driven by advancements in drug discovery and personalized medicine. This compound aligns with the growing trend of targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in the pharmaceutical industry. Its sulfonyl and fluoro substituents enhance its binding affinity and metabolic stability, making it a valuable scaffold for further derivatization.

The synthesis of CAS No. 2320379-23-3 involves multi-step organic reactions, including sulfonylation and cyclization, to achieve high purity and yield. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its structure and ensure quality control. These methods are critical for researchers who rely on accurate data for their studies, especially in the context of structure-activity relationship (SAR) analyses.

One of the most frequently searched questions related to this compound is its potential therapeutic applications. While preclinical studies are ongoing, preliminary data suggest that 1-cyclobutyl-4-(4-fluoro-2-methylbenzenesulfonyl)-1,4-diazepane may exhibit activity in neurological and inflammatory disorders. Its ability to cross the blood-brain barrier (BBB) is a key area of investigation, as it could pave the way for treatments targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another trending topic in the scientific community is the role of sulfonamide-containing compounds in drug design. The 4-fluoro-2-methylbenzenesulfonyl group in this molecule is a notable example, as sulfonamides are known for their versatility in medicinal chemistry. Researchers are exploring how modifications to this group could enhance the compound's efficacy and reduce off-target effects, addressing common challenges in modern drug development.

From an industrial perspective, the scalability of synthesizing CAS No. 2320379-23-3 is a critical consideration. Companies are investing in green chemistry approaches to minimize environmental impact while maintaining cost-effectiveness. This aligns with the broader shift toward sustainable practices in the pharmaceutical sector, a topic that resonates with both investors and consumers.

In summary, 1-cyclobutyl-4-(4-fluoro-2-methylbenzenesulfonyl)-1,4-diazepane represents a fascinating intersection of chemistry and biology. Its structural features, combined with its potential therapeutic applications, make it a compound of high interest in both academic and industrial settings. As research progresses, it is likely to emerge as a key player in the development of next-generation therapeutics.